Cas no 1806977-54-7 (Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate)

• Product Name: Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate
• CAS No: 1806977-54-7
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4890187
• Update Time: 2025-06-12

Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-17-7(15)3-5-2-6(4-11)8(9(12)13)14-10(5)16/h2,9H,3-4H2,1H3,(H,14,16)
• InChI Key： YFPIBUWEUDJHID-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(NC=1C(F)F)=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate

Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate (CAS No. 1806977-54-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate, identified by its CAS number 1806977-54-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the presence of both bromomethyl and difluoromethyl substituents, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group attached to the pyridine ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing complex molecular architectures, enabling the development of drugs with enhanced binding affinity and selectivity. On the other hand, the difluoromethyl moiety is known to improve metabolic stability and lipophilicity, key factors that contribute to a drug's pharmacokinetic profile. These attributes make Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate a preferred candidate for further derivatization in drug discovery campaigns.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have shown promise in this area due to their ability to interact with specific neurotransmitter receptors. The structural motif of Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate aligns well with this requirement, making it a potential scaffold for designing novel neuroprotective agents. For instance, researchers have explored its utility in synthesizing compounds that modulate acetylcholinesterase activity, a key enzyme involved in cognitive function.

Beyond neurological applications, this compound has also found relevance in the development of cardiovascular drugs. The difluoromethyl group is particularly noteworthy in this context, as it has been shown to enhance binding interactions with target proteins involved in blood pressure regulation. Preclinical studies have demonstrated that derivatives of Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate exhibit vasodilatory effects, suggesting their potential use in managing conditions such as hypertension.

The synthesis of Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the bromomethyl group typically requires halogenation followed by methylation under controlled conditions. Subsequent functionalization at the 2-position with a difluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies underscore the compound's adaptability in constructing diverse chemical libraries for drug discovery.

The hydroxyl group at the 6-position of the pyridine ring further enhances the reactivity of Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate, allowing for additional derivatization through esterification or etherification reactions. This flexibility has been exploited in designing prodrugs that undergo metabolic activation to release active pharmaceutical ingredients at target sites. Such prodrug strategies are particularly useful in improving drug bioavailability and reducing side effects.

In conclusion, Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetate (CAS No. 1806977-54-7) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an attractive scaffold for designing novel therapeutic agents targeting neurological and cardiovascular diseases. As research continues to uncover new biological targets and mechanisms, compounds like Methyl 3-(bromomethyl) -2-(